Cas no 749153-50-2 (1H-Indole-2-carboxylicacid, 3-amino-5-methyl-)

• Product Name: 1H-Indole-2-carboxylicacid, 3-amino-5-methyl-
• CAS No: 749153-50-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 561229
• PubChem ID: 22309400
• Update Time: 2025-04-19

1H-Indole-2-carboxylicacid, 3-amino-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 3-amino-5-methyl-
• 1H-Indole-2-carboxylicacid,3-amino-5-methyl-(9CI)
• 3-amino-5-methyl-1H-indole-2-carboxylic acid
• AKOS006327528
• DTXSID40624582
• 749153-50-2
• 3-amino-5-methyl-1H-indole-2-carboxylicacid

• Inchi： 1S/C10H10N2O2/c1-5-2-3-7-6(4-5)8(11)9(12-7)10(13)14/h2-4,12H,11H2,1H3,(H,13,14)
• InChI Key： SLMVPPXKDZBQMW-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2C=C(C)C=CC=2N1)N)=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• PSA: 79.11